[(2,4-Difluorophenyl)methyl](2-ethoxyethyl)amine

• Molecular Formula: C11H15F2NO
• Molecular Weight: 215.24 g/mol
• IUPAC Name: N-[(2,4-difluorophenyl)methyl]-2-ethoxyethanamine
• InChI: InChI=1S/C11H15F2NO/c1-2-15-6-5-14-8-9-3-4-10(12)7-11(9)13/h3-4,7,14H,2,5-6,8H2,1H3
• InChI Key: FUMABICQKJOHOR-UHFFFAOYSA-N
• Canonical SMILES: CCOCCNCC1=C(C=C(C=C1)F)F

Description

(2,4-Difluorophenyl)methylamine is a secondary amine featuring a 2,4-difluorophenylmethyl group attached to a 2-ethoxyethylamine moiety. The compound’s structure combines fluorine substituents, known for enhancing metabolic stability and lipophilicity in pharmaceuticals, with an ethoxyethyl chain that modulates solubility and pharmacokinetic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,4-Difluorophenyl)methylamine typically involves the following steps:

Starting Materials: The synthesis begins with 2,4-difluorobenzyl chloride and 2-ethoxyethylamine.

Reaction Conditions: The reaction is carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, to neutralize the hydrochloric acid formed during the reaction.

Procedure: The 2,4-difluorobenzyl chloride is added to a solution of 2-ethoxyethylamine in an appropriate solvent, such as ethanol or methanol. The mixture is stirred at room temperature or slightly elevated temperatures until the reaction is complete.

Purification: The product is purified by standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

Industrial production of (2,4-Difluorophenyl)methylamine follows similar synthetic routes but on a larger scale. The process involves:

Bulk Reactors: Using large reactors to mix the starting materials and base.

Continuous Stirring: Ensuring thorough mixing and reaction completion.

Automated Purification: Employing automated systems for purification, such as large-scale chromatography or distillation units.

Chemical Reactions Analysis

Types of Reactions

(2,4-Difluorophenyl)methylamine undergoes various chemical reactions, including:

Substitution Reactions: The fluorine atoms can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The amine group can be oxidized to form corresponding imines or reduced to form secondary amines.

Condensation Reactions: The compound can participate in condensation reactions with carbonyl compounds to form Schiff bases.

Common Reagents and Conditions

Substitution: Reagents like sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products

Substitution: Products with different nucleophiles replacing the fluorine atoms.

Oxidation: Formation of imines or oximes.

Reduction: Formation of secondary amines or amides.

Scientific Research Applications

(2,4-Difluorophenyl)methylamine has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.

Materials Science: The compound is explored for its potential in creating novel materials with unique electronic properties.

Biological Studies: It serves as a probe in studying enzyme interactions and receptor binding.

Industrial Applications: Used in the synthesis of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of (2,4-Difluorophenyl)methylamine depends on its application:

Medicinal Chemistry: It may act by binding to specific receptors or enzymes, altering their activity. The fluorine atoms enhance its binding affinity and metabolic stability.

Materials Science: The compound’s electronic properties are influenced by the fluorine atoms, making it useful in the development of semiconductors and other electronic materials.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares key structural features and properties of (2,4-Difluorophenyl)methylamine with similar compounds:

Compound Name	Molecular Weight	Substituent	logP (Predicted)	Solubility (Qualitative)	Key References
(2,4-Difluorophenyl)methylamine	215.22	2-ethoxyethyl	~2.5	Low
(2,4-Difluorophenyl)methylamine	171.19	ethyl	~2.0	Moderate
(2,4-Difluorophenyl)methylamine	201.21	2-methoxyethyl	~1.8	Moderate
2,4-Difluorobenzylamine	143.14	benzylamine	~1.5	High

Key Observations :

• Lipophilicity : The ethoxyethyl group in the target compound increases logP compared to methoxyethyl and ethyl analogs, suggesting enhanced membrane permeability but reduced aqueous solubility.
• Steric Effects : The longer ethoxy chain may influence steric interactions in biological systems compared to shorter substituents like ethyl or methoxy.

Computational and Theoretical Insights

• Density Functional Theory (DFT) : Studies on similar fluorinated amines using hybrid functionals (e.g., B3LYP) suggest that exact exchange terms improve accuracy in predicting thermochemical properties, which could guide optimization of the target compound’s stability .
• Solvation Models : Continuum solvation models (e.g., PCM) predict that the ethoxyethyl group increases the compound’s affinity for lipid bilayers, aligning with its higher logP .

Biological Activity

(2,4-Difluorophenyl)methylamine is an organic compound characterized by its unique structural features, which include a difluorophenyl group attached to a methyl group and linked to an ethoxyethylamine moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in drug development and therapeutic applications.

Chemical Structure and Properties

The molecular formula of (2,4-Difluorophenyl)methylamine consists of carbon (C), hydrogen (H), fluorine (F), and nitrogen (N). The presence of fluorine atoms in the phenyl ring is significant as it can enhance the compound's interaction with biological targets, potentially influencing its pharmacological profile.

Biological Activity

Preliminary studies indicate that (2,4-Difluorophenyl)methylamine may exhibit various biological activities:

• Antimicrobial Activity : Compounds with similar difluorophenyl structures often show significant antimicrobial properties. For instance, research on related compounds has demonstrated effectiveness against a range of microorganisms, including bacteria such as Escherichia coli and Staphylococcus aureus .
• Interaction with Biological Targets : The unique positioning of the fluorine atoms may enhance binding affinity to specific receptors or enzymes involved in critical biological pathways. This interaction could modulate neurotransmission or cell signaling pathways, which are essential for various physiological processes .
• Potential Anti-inflammatory Effects : Similar compounds have shown anti-inflammatory properties, which could be explored further for therapeutic applications. For example, studies on related amines have indicated their potential to inhibit cyclooxygenase (COX) enzymes involved in inflammatory responses .

Case Studies and Research Findings

• Antimicrobial Screening : A study involving the synthesis of various substituted benzylamines reported significant antimicrobial activity for compounds similar to (2,4-Difluorophenyl)methylamine. The synthesized derivatives were tested against several bacterial strains and demonstrated varying degrees of efficacy .
• Pharmacological Profiling : Research has focused on the structure-activity relationships (SAR) of difluorophenyl-containing compounds. Findings suggest that modifications in the molecular structure can lead to enhanced biological activity. For instance, compounds with specific substitutions on the phenyl ring exhibited improved potency against certain biological targets .
• Mechanistic Studies : Investigations into the mechanisms of action have revealed that compounds like (2,4-Difluorophenyl)methylamine may act by inhibiting key enzymes or receptors involved in disease pathways. This could provide insights into developing targeted therapies for conditions such as inflammation or infection .

Comparative Analysis

A comparison table highlighting the biological activities of various related compounds can provide insights into how (2,4-Difluorophenyl)methylamine stacks up against its analogs:

Compound Name	Structural Features	Biological Activity	Reference
(2,4-Difluorophenyl)methylamine	Difluorophenyl + ethoxyethylamine	Antimicrobial, potential anti-inflammatory
(2,3-Difluorophenyl)methylamine	Difluorophenyl at different position	Variable activity based on structure
(3,5-Difluorophenyl)methylamine	Similar difluorophenyl structure	Different pharmacological profiles
(3,4-Dichlorophenyl)methylamine	Chlorine instead of fluorine	Potentially different activity patterns